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Compound of Interest

Compound Name: Dimethyl malate

Cat. No.: B1330388

For researchers and scientists in the fast-paced world of drug development, ensuring
laboratory safety and proper chemical handling is paramount. This guide provides essential,
immediate safety and logistical information for the proper disposal of dimethyl malate,
reinforcing our commitment to being your preferred source for laboratory safety and chemical
handling information.

Immediate Safety and Hazard Information

Dimethyl malate is a chemical that requires careful handling due to its potential health and
environmental hazards. It is classified as harmful if swallowed or in contact with skin, causes
serious eye irritation, and may cause an allergic skin reaction or respiratory irritation.[1][2][3]
Furthermore, it is toxic to aquatic life with long-lasting effects.[3]

In case of exposure, it is crucial to take the following first aid measures:

 After inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

[4]

 After skin contact: Immediately remove all contaminated clothing and rinse the skin with
plenty of water. If skin irritation or a rash occurs, get medical advice.[1][4]

o After eye contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek immediate medical attention.[1][4]
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o After ingestion: Rinse the mouth with water. Do NOT induce vomiting. Call a poison center or
doctor if you feel unwell.[2]

Always wear appropriate personal protective equipment (PPE), including chemical-resistant
gloves, protective clothing, and safety glasses with side shields or a face shield when handling
dimethyl malate.[1][5][6]

Quantitative Data Summary

The following table summarizes key quantitative data for dimethyl malate, essential for
understanding its properties and ensuring safe handling and disposal.

Property Value Source(s)
Molecular Formula CeHsOa4 [4]
Molecular Weight 144.13 g/mol [4]
Appearance Colorless liquid [2][4]
Boiling Point 204 - 205 °C [3114]
Melting Point -17.5°C [2][4]
Density 1.152 g/cm3 at 25 °C [3]

Flash Point 91 °C [4]

Water Solubility 779 g/Lat 20 °C [1]

H302, H312, H317, H319,
GHS Hazard Statements [1][21[3][7]
H335, H401, H412

Experimental Protocol: Spill Management

In the event of a dimethyl malate spill, follow these detailed steps to ensure safety and proper
cleanup:

o Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area.
Ensure the area is well-ventilated to avoid inhalation of vapors.[6]
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e Don PPE: Before addressing the spill, put on the appropriate personal protective equipment,
including chemical-resistant gloves, protective clothing, and eye/face protection.[5][6]

» Contain the Spill: Prevent the spill from spreading and from entering drains or waterways.[3]

[6]

e Absorb the Spill: Use an inert, non-combustible absorbent material such as sand, diatomite,
or universal binders to soak up the spilled liquid.[5][7]

o Collect the Waste: Carefully collect the absorbed material and place it into a suitable, clearly
labeled, and closed container for disposal.[3][5][7]

o Decontaminate the Area: Clean the spill area thoroughly with soap and water.

o Dispose of Waste: Dispose of the container with the absorbed spill material as hazardous
waste in accordance with all local, regional, and national regulations.[1][3][7]

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of dimethyl
malate.

Caption: Workflow for the proper disposal of dimethyl malate waste.

By adhering to these procedures, you contribute to a safer laboratory environment and ensure
compliance with environmental regulations. Our commitment is to provide you with the critical
information needed to handle chemicals safely and effectively, from acquisition to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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